![molecular formula C14H17FN2O3 B6632170 3-[1-(5-Fluoropyridine-3-carbonyl)piperidin-3-yl]propanoic acid](/img/structure/B6632170.png)
3-[1-(5-Fluoropyridine-3-carbonyl)piperidin-3-yl]propanoic acid
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Overview
Description
3-[1-(5-Fluoropyridine-3-carbonyl)piperidin-3-yl]propanoic acid, also known as FPEAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of 3-[1-(5-Fluoropyridine-3-carbonyl)piperidin-3-yl]propanoic acid is not fully understood, but it is believed to work by inhibiting certain enzymes and proteins involved in cell growth and division. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and cell growth. In addition, this compound has been found to modulate the activity of certain ion channels in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells and induce apoptosis. This compound has also been found to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases. In addition, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of 3-[1-(5-Fluoropyridine-3-carbonyl)piperidin-3-yl]propanoic acid is its potent anti-cancer activity, which makes it a promising candidate for the development of new cancer drugs. In addition, this compound has been found to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases. However, there are also some limitations to using this compound in lab experiments. For example, this compound is relatively expensive to synthesize and may not be readily available in large quantities.
Future Directions
There are a number of future directions for research on 3-[1-(5-Fluoropyridine-3-carbonyl)piperidin-3-yl]propanoic acid. One area of interest is in the development of new drugs based on this compound for the treatment of cancer and other diseases. In addition, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of neurodegenerative diseases. Finally, more studies are needed to evaluate the safety and efficacy of this compound in humans.
Synthesis Methods
3-[1-(5-Fluoropyridine-3-carbonyl)piperidin-3-yl]propanoic acid can be synthesized using a multi-step process involving the reaction of 5-fluoropyridine-3-carboxylic acid with piperidine followed by the addition of 3-bromopropionic acid. The resulting product is then purified through column chromatography to obtain this compound with high purity.
Scientific Research Applications
3-[1-(5-Fluoropyridine-3-carbonyl)piperidin-3-yl]propanoic acid has been studied extensively for its potential applications in various fields. One of the major areas of research is in the development of new drugs for the treatment of diseases such as cancer and Alzheimer's disease. This compound has been shown to have potent anti-cancer activity by inhibiting the growth of cancer cells and inducing apoptosis. In addition, this compound has been found to have neuroprotective effects and may be useful in the treatment of Alzheimer's disease.
properties
IUPAC Name |
3-[1-(5-fluoropyridine-3-carbonyl)piperidin-3-yl]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17FN2O3/c15-12-6-11(7-16-8-12)14(20)17-5-1-2-10(9-17)3-4-13(18)19/h6-8,10H,1-5,9H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWYQWFIBIFQYJM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=CC(=CN=C2)F)CCC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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